Cas no 76982-30-4 (1H-Pyrazole-4-carbonitrile, 5-amino-1-(3,5-dichlorophenyl)-3-methyl-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-1-(3,5-dichlorophenyl)-3-methyl-
• CAS No: 76982-30-4
• MF: C₁₁H₈Cl₂N₄
• MW: 267.114019393921
• CID: 1786264
• PubChem ID: 12666200
• Update Time: 2025-04-21

1H-Pyrazole-4-carbonitrile, 5-amino-1-(3,5-dichlorophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(3,5-dichlorophenyl)-3-methyl-
• DB-139515
• 5-Amino-1-(3,5-dichlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile
• 76982-30-4

• Inchi： 1S/C11H8Cl2N4/c1-6-10(5-14)11(15)17(16-6)9-3-7(12)2-8(13)4-9/h2-4H,15H2,1H3
• InChI Key： UUBFEAZQANXKKT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1C(=C(C#N)C(C)=N1)N)Cl

Computed Properties

• Exact Mass: 266.01284
• Monoisotopic Mass: 266.0126017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 67.63